Cas no 28645-50-3 (Propanedioic acid,2-ethyl-2-tridecyl-)

• Product Name: Propanedioic acid,2-ethyl-2-tridecyl-
• CAS No: 28645-50-3
• MF: C₁₈H₃₄O₄
• MW: 314.460166454315
• CID: 255722
• Update Time: 2024-01-27

Propanedioic acid,2-ethyl-2-tridecyl- Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid,2-ethyl-2-tridecyl-
• 3,3-Hexadecanedicarboxylic acid
• Propanedioicacid, ethyltridecyl- (9CI)
• Propanedioic acid, 2-ethyl-2-tridecyl-

• Inchi： 1S/C18H34O4/c1-3-5-6-7-8-9-10-11-12-13-14-15-18(4-2,16(19)20)17(21)22/h3-15H2,1-2H3,(H,19,20)(H,21,22)
• InChI Key： JPHMBEZSYPAZGQ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(CC)(CCCCCCCCCCCCC)C(O)=O

Computed Properties

• Exact Mass: 314.24582

Experimental Properties

• Density: 0.998±0.06 g/cm3(Predicted)
• Boiling Point: 459.8±28.0 °C(Predicted)
• PSA: 74.6
• pka: 2.17±0.11(Predicted)